4-Nitrophenylhydrazine
4-Nitrophenylhydrazine
4-Nitrophenylhydrazine is a orange-red leaflet or needles wetted with water. It will emit toxic oxides of nitrogen when heated to decomposition. It is slightly heavier than water and insoluble in water. It may be irritating to skin, eyes and mucous membranes. It may be toxic by ingestion. It may be explosive and sensitive to friction in the dry state. It is used as a reagent for ketones and aliphatic aldehydes.
4-nitrophenylhydrazine is a member of the class of phenylhydrazines that is phenylhydrazine substituted at the 4-position by a nitro group. It has a role as a mutagen. It is a member of phenylhydrazines and a C-nitro compound. It derives from a phenylhydrazine.
4-nitrophenylhydrazine is a member of the class of phenylhydrazines that is phenylhydrazine substituted at the 4-position by a nitro group. It has a role as a mutagen. It is a member of phenylhydrazines and a C-nitro compound. It derives from a phenylhydrazine.
Brand Name:
Vulcanchem
CAS No.:
100-16-3
VCID:
VC0089600
InChI:
InChI=1S/C6H7N3O2/c7-8-5-1-3-6(4-2-5)9(10)11/h1-4,8H,7H2
SMILES:
C1=CC(=CC=C1NN)[N+](=O)[O-]
Molecular Formula:
C6H7N3O2
Molecular Weight:
153.14 g/mol
4-Nitrophenylhydrazine
CAS No.: 100-16-3
Main Products
VCID: VC0089600
Molecular Formula: C6H7N3O2
Molecular Weight: 153.14 g/mol
| CAS No. | 100-16-3 |
|---|---|
| Product Name | 4-Nitrophenylhydrazine |
| Molecular Formula | C6H7N3O2 |
| Molecular Weight | 153.14 g/mol |
| IUPAC Name | (4-nitrophenyl)hydrazine |
| Standard InChI | InChI=1S/C6H7N3O2/c7-8-5-1-3-6(4-2-5)9(10)11/h1-4,8H,7H2 |
| Standard InChIKey | KMVPXBDOWDXXEN-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1NN)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1NN)[N+](=O)[O-] |
| Physical Description | 4-Nitrophenylhydrazine is a orange-red leaflet or needles wetted with water. It will emit toxic oxides of nitrogen when heated to decomposition. It is slightly heavier than water and insoluble in water. It may be irritating to skin, eyes and mucous membranes. It may be toxic by ingestion. It may be explosive and sensitive to friction in the dry state. It is used as a reagent for ketones and aliphatic aldehydes. |
| Description | 4-Nitrophenylhydrazine is a orange-red leaflet or needles wetted with water. It will emit toxic oxides of nitrogen when heated to decomposition. It is slightly heavier than water and insoluble in water. It may be irritating to skin, eyes and mucous membranes. It may be toxic by ingestion. It may be explosive and sensitive to friction in the dry state. It is used as a reagent for ketones and aliphatic aldehydes. 4-nitrophenylhydrazine is a member of the class of phenylhydrazines that is phenylhydrazine substituted at the 4-position by a nitro group. It has a role as a mutagen. It is a member of phenylhydrazines and a C-nitro compound. It derives from a phenylhydrazine. |
| Related CAS | 636-99-7 (hydrochloride) |
| Synonyms | (4-nitrophenyl)hydrazine 4-nitrophenylhydrazine 4-nitrophenylhydrazine hydrochloride p-nitrophenylhydrazine para-nitrophenylhydrazine |
| PubChem Compound | 3310889 |
| Last Modified | Nov 11 2021 |
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